N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[(4-oxo-3H-quinazolin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H11F2N3O2S/c17-9-5-6-13(11(18)7-9)19-14(22)8-24-16-20-12-4-2-1-3-10(12)15(23)21-16/h1-7H,8H2,(H,19,22)(H,20,21,23)
• InChI Key: WBZGGANFYJBOCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H11F2N3O2S
• Molecular Weight: 347.3 g/mol

Description

N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide, also known as DFB or DFB-Br, is a chemical compound that has been extensively studied in scientific research. It is a potent inhibitor of protein kinase CK2, an enzyme that plays a key role in cell growth and proliferation. DFB has been investigated for its potential therapeutic applications in cancer treatment and other diseases.

Mechanism of Action

N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide works by inhibiting the activity of protein kinase CK2, an enzyme that is involved in cell growth and proliferation. By blocking the activity of this enzyme, N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide can prevent the growth and proliferation of cancer cells and other diseased cells.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effects on protein kinase CK2, N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the expression of various genes involved in cell growth and proliferation. N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has also been shown to have anti-inflammatory effects, and to inhibit the growth of bacteria and viruses.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of protein kinase CK2, and has been extensively studied in scientific research. However, N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide. One area of interest is the development of new analogs of N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide in combination with other drugs or therapies, such as chemotherapy or immunotherapy. Additionally, further research is needed to fully understand the mechanisms of action of N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide and its potential effects on various diseases.

Synthesis Methods

N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide can be synthesized through a multistep process involving the reaction of 2,4-difluoroaniline with ethyl 2-chloroacetate, followed by the reaction of the resulting compound with 2-mercapto-4(3H)-quinazolinone. The final product is obtained through a series of purification steps.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been investigated as a potential treatment for various types of cancer, including breast, prostate, and lung cancer. N-(2,4-difluorophenyl)-2-[(4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and inflammatory disorders.